Cas no 157024-67-4 (β-Glucosylglycerol 2,3,4,6-Tetraacetate)

• Product Name: β-Glucosylglycerol 2,3,4,6-Tetraacetate
• CAS No: 157024-67-4
• MF: C₁₇H₂₆O₁₂
• MW: 422.381146907806
• CID: 904323
• PubChem ID: 9979623
• Update Time: 2025-11-02

β-Glucosylglycerol 2,3,4,6-Tetraacetate Chemical and Physical Properties

Names and Identifiers

• β-Glucosylglycerol 2,3,4,6-Tetraacetate
• [(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(1,3-dihydroxypropan-2-yloxy)oxan-2-yl]methyl acetate
• 2-(Tetraacetylglucosido)glycerol
• 2,3,4,6-Tetra-O-acetyl-β-D-glucopyranosyl Glycerol
• 2-Hydroxy-1-(hydroxyMethyl)ethyl β-D-Glucopyranoside 2,3,4,6-Tetraacetate
• BETA-GLUCOSYLGLYCEROL 2,3,4,6-TETRAACETATE
• ?-Glucosylglycerol 2,3,4,6-Tetraacetate
• J-009368
• 157024-67-4
• 2-Hydroxy-1-(hydroxymethyl)ethyl beta-D-Glucopyranoside 2,3,4,6-Tetraacetate
• beta-tetraacetylglucopyranoside-glycerol
• DTXSID60433618

• Inchi： 1S/C17H26O12/c1-8(20)24-7-13-14(25-9(2)21)15(26-10(3)22)16(27-11(4)23)17(29-13)28-12(5-18)6-19/h12-19H,5-7H2,1-4H3/t13-,14-,15+,16-,17-/m1/s1
• InChI Key： XZWUDSNITUMJJW-NQNKBUKLSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(CO)CO

Computed Properties

• Exact Mass: 422.14200
• Monoisotopic Mass: 422.14242626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 29
• Rotatable Bond Count: 13
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 527.2±50.0 °C at 760 mmHg
• Flash Point: 179.8±23.6 °C
• Solubility: Chloroform, Dichloromethane, Ethanol, Ethyl Acetate, Methanol,
• PSA: 164.12000
• LogP: -1.56070
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

β-Glucosylglycerol 2,3,4,6-Tetraacetate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols

Additional information on β-Glucosylglycerol 2,3,4,6-Tetraacetate

Comprehensive Guide to β-Glucosylglycerol 2,3,4,6-Tetraacetate (CAS No. 157024-67-4): Properties, Applications, and Market Insights

β-Glucosylglycerol 2,3,4,6-Tetraacetate (CAS No. 157024-67-4) is a specialized glycosylated derivative of glycerol, widely recognized for its unique biochemical properties and applications in pharmaceuticals, cosmetics, and research. This compound, often abbreviated as β-GGTetraacetate, is a key intermediate in the synthesis of bioactive molecules and has garnered significant attention in recent years due to its potential in anti-aging skincare and metabolic research.

The molecular structure of β-Glucosylglycerol 2,3,4,6-Tetraacetate features a glucose moiety linked to glycerol, with acetyl groups protecting the hydroxyl positions. This configuration enhances its stability and solubility, making it ideal for enzymatic studies and drug delivery systems. Researchers and manufacturers value this compound for its versatility, particularly in the development of glycosylated therapeutics and cosmetic formulations.

One of the most trending applications of β-GGTetraacetate is in the cosmeceutical industry. With the rising demand for natural skincare ingredients, this compound is being explored for its moisturizing and anti-glycation properties. Glycation, a process linked to skin aging, is a hot topic in dermatology, and β-Glucosylglycerol derivatives are emerging as potential inhibitors of this process. This aligns with the growing consumer interest in science-backed skincare and clean beauty products.

In the pharmaceutical sector, β-Glucosylglycerol 2,3,4,6-Tetraacetate serves as a precursor for glycoconjugate vaccines and targeted drug delivery systems. Its ability to mimic natural glycosylation patterns makes it valuable for immunomodulatory therapies, a field that has gained momentum post-pandemic. Additionally, its role in probiotic research is being investigated, as it may influence gut microbiota balance—a trending topic in personalized nutrition and functional foods.

The synthesis of β-GGTetraacetate typically involves enzymatic glycosylation followed by selective acetylation, ensuring high purity and yield. Advanced techniques like HPLC and NMR spectroscopy are employed for quality control, meeting the stringent standards of GMP-certified facilities. This rigorous production process underscores its suitability for high-value applications in both research and industry.

Market trends indicate a steady growth in demand for β-Glucosylglycerol derivatives, driven by innovations in biopharmaceuticals and green chemistry. As sustainability becomes a priority, the compound’s potential for biobased production using enzymatic cascades is being explored. This aligns with the broader shift toward eco-friendly synthesis methods, a key focus in modern industrial biotechnology.

For researchers sourcing β-Glucosylglycerol 2,3,4,6-Tetraacetate, factors like batch-to-batch consistency, regulatory compliance, and supply chain transparency are critical. Reputable suppliers provide detailed COA (Certificate of Analysis) and MSDS documentation, ensuring adherence to REACH and FDA guidelines. These considerations are especially relevant for labs working on FDA submissions or clinical trials.

In conclusion, β-Glucosylglycerol 2,3,4,6-Tetraacetate (CAS No. 157024-67-4) represents a multifaceted compound with expanding applications in cutting-edge research and commercial products. Its intersection with trending fields like precision medicine, sustainable cosmetics, and gut health positions it as a molecule of enduring scientific and industrial relevance. As innovation continues, this compound is poised to play a pivotal role in addressing some of today’s most pressing health and wellness challenges.